Cas no 2228285-03-6 (3-(5-methoxy-2-nitrophenyl)-3-methylbutan-1-amine)

• Product Name: 3-(5-methoxy-2-nitrophenyl)-3-methylbutan-1-amine
• CAS No: 2228285-03-6
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6529357
• PubChem ID: 165977155
• Update Time: 2025-06-09

3-(5-methoxy-2-nitrophenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxy-2-nitrophenyl)-3-methylbutan-1-amine
• 2228285-03-6
• EN300-1789691

• Inchi： 1S/C12H18N2O3/c1-12(2,6-7-13)10-8-9(17-3)4-5-11(10)14(15)16/h4-5,8H,6-7,13H2,1-3H3
• InChI Key： VEIIZTLBPRIMSA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)C(C)(C)CCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-(5-methoxy-2-nitrophenyl)-3-methylbutan-1-amine

3-(5-Methoxy-2-Nitrophenyl)-3-Methylbutan-1-Amine

3-(5-Methoxy-2-Nitrophenyl)-3-Methylbutan-1-Amine is a compound with the CAS registry number 2228285-03-6, which is widely recognized in the field of organic chemistry and pharmacology. This compound has garnered significant attention due to its unique structural properties and potential applications in drug discovery and development. The molecule consists of a 5-methoxy-2-nitrophenyl group attached to a 3-methylbutan-1-amine backbone, making it a versatile structure with both aromatic and aliphatic components.

Recent studies have highlighted the importance of 5-methoxy substitution on the phenyl ring, which contributes to the compound's stability and reactivity. The presence of a nitro group at the 2-position further enhances its electronic properties, making it a valuable substrate for various chemical reactions. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the context of antimicrobial agents and anticancer drugs.

The synthesis of 3-(5-Methoxy-2-Nitrophenyl)-3-Methylbutan-1-Amine involves a multi-step process, often utilizing coupling reactions and selective oxidation techniques. The use of advanced catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. This has been particularly beneficial for industries focusing on fine chemicals and pharmaceutical intermediates.

One of the most promising applications of this compound lies in its ability to act as a building block for constructing complex molecular frameworks. For instance, recent research has demonstrated its utility in forming heterocyclic compounds, which are crucial for developing novel therapeutics. The combination of its aromatic ring system with the amine functionality provides an excellent platform for exploring diverse chemical transformations.

In terms of physical properties, 3-(5-Methoxy-2-Nitrophenyl)-3-Methylbutan-1-Amine exhibits a melting point of approximately 145°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental standpoint, studies have shown that this compound demonstrates moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing. Its low toxicity profile further supports its use in eco-friendly processes, ensuring compliance with global regulatory standards.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for this compound to reduce production costs and minimize environmental impact. Additionally, efforts are being made to explore its potential in advanced materials science, particularly in the development of novel polymers and nanomaterials.

In conclusion, 3-(5-Methoxy-2-Nitrophenyl)-3-Methylbutan-1-Amine (CAS No: 2228285-03-6) stands out as a versatile and valuable compound with broad applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations.